Cas no 1247863-49-5 (1-(4-Bromophenyl)propane-1-sulfonyl chloride)

• Product Name: 1-(4-Bromophenyl)propane-1-sulfonyl chloride
• CAS No: 1247863-49-5
• MF: C₉H₁₀BrClO₂S
• MW: 297.596499919891
• CID: 5216434
• Update Time: 2025-06-24

1-(4-Bromophenyl)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)propane-1-sulfonyl chloride
• Benzenemethanesulfonyl chloride, 4-bromo-α-ethyl-
• 1-(4-Bromophenyl)propane-1-sulfonyl chloride

• Inchi： 1S/C9H10BrClO2S/c1-2-9(14(11,12)13)7-3-5-8(10)6-4-7/h3-6,9H,2H2,1H3
• InChI Key： CLTIOWFXQWXRME-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CC)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 265
• XLogP3: 3.5
• Topological Polar Surface Area: 42.5

Additional information on 1-(4-Bromophenyl)propane-1-sulfonyl chloride

Introduction to 1-(4-Bromophenyl)propane-1-sulfonyl chloride (CAS No: 1247863-49-5)

1-(4-Bromophenyl)propane-1-sulfonyl chloride, with the chemical formula C₉H₁₀BrcsCl, is a highly versatile sulfonating agent widely utilized in the pharmaceutical and fine chemical industries. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of drugs targeting neurological and cardiovascular diseases. Its unique structural features, including a brominated aromatic ring and a sulfonyl chloride functional group, make it an invaluable tool for medicinal chemists seeking to modulate molecular interactions at the atomic level.

The CAS No 1247863-49-5 identifies this compound as a specific chemical entity, ensuring precise classification and regulatory compliance in industrial and research settings. As a sulfonyl chloride derivative, it exhibits strong electrophilic properties, facilitating nucleophilic substitution reactions that are pivotal in constructing complex organic frameworks. This reactivity has been leveraged in recent years to develop novel therapeutic agents with enhanced pharmacokinetic profiles.

In recent years, 1-(4-Bromophenyl)propane-1-sulfonyl chloride has garnered significant attention for its role in synthesizing sulfonamide-based drugs. Sulfonamides are a class of heterocyclic compounds renowned for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The introduction of a bromine atom at the para position of the phenyl ring enhances the compound's affinity for certain biological targets, making it particularly useful in designing molecules that interact with enzymes or receptors involved in disease pathways.

One of the most compelling applications of this compound is in the development of neurological therapeutics. Researchers have utilized 1-(4-Bromophenyl)propane-1-sulfonyl chloride to synthesize derivatives that exhibit potential benefits in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The sulfonyl chloride moiety allows for facile introduction of various pharmacophores, enabling the creation of molecules that can cross the blood-brain barrier while maintaining high specificity for pathological targets. Preliminary studies have shown promising results in animal models, where compounds derived from this intermediate demonstrated significant improvements in cognitive function and motor coordination.

The pharmaceutical industry has also explored the use of 1-(4-Bromophenyl)propane-1-sulfonyl chloride in developing cardiovascular drugs. Sulfonamide derivatives have been investigated for their potential to modulate angiotensin-converting enzyme (ACE) activity, a key enzyme involved in regulating blood pressure. By incorporating structural elements derived from this compound, researchers aim to create more effective ACE inhibitors with improved solubility and reduced side effects. These efforts align with global trends toward developing treatments that address rising rates of hypertension and related cardiovascular complications.

Beyond pharmaceutical applications, 1-(4-Bromophenyl)propane-1-sulfonyl chloride finds utility in agrochemical research. The sulfonamide scaffold is a common feature in herbicides and fungicides due to its ability to disrupt essential metabolic pathways in pests and weeds. By serving as a precursor for these compounds, CAS No 1247863-49-5 contributes to the development of sustainable agricultural practices that minimize environmental impact while maximizing crop protection.

The synthetic versatility of 1-(4-Bromophenyl)propane-1-sulfonyl chloride extends to materials science as well. Researchers have employed this intermediate in designing novel polymers and coatings that exhibit enhanced durability and functionality. The presence of both bromine and sulfonyl chloride groups allows for cross-linking reactions that result in materials with improved thermal stability and chemical resistance. Such advancements are particularly relevant in industries requiring high-performance materials for extreme environments.

In conclusion, 1-(4-Bromophenyl)propane-1-sulfonyl chloride represents a cornerstone compound in modern chemistry, bridging gaps between academic research and industrial applications. Its role as an intermediate in drug discovery continues to evolve with emerging technologies and methodologies. As scientists delve deeper into understanding molecular interactions at the quantum level, compounds like this one will remain indispensable tools for innovation across multiple scientific disciplines.